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Compound of Interest

Compound Name: Isomaltoheptaose

CAS No.: 6513-12-8

Cat. No.: B1230391

Get Quote

This guide provides a comprehensive technical overview of the solubility and stability of

isomaltoheptaose, a complex oligosaccharide of significant interest in the pharmaceutical and

biotechnological sectors. As a molecule with potential applications as an excipient, a drug

delivery vehicle, and a functional food ingredient, a thorough understanding of its

physicochemical properties is paramount for formulation development, processing, and

ensuring product efficacy and safety. This document moves beyond a simple recitation of facts

to explain the underlying principles and experimental considerations, providing researchers,

scientists, and drug development professionals with actionable insights.

Section 1: Physicochemical Characteristics and
Solubility Profile
Isomaltoheptaose is an oligosaccharide consisting of seven glucose units, primarily linked by

α-1,6 glycosidic bonds, which distinguishes it from its α-1,4 linked isomer, maltoheptaose. This

structural difference profoundly influences its physical and biochemical properties, including its

solubility and stability.
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Aqueous Solubility
Consistent with its polyhydroxylated structure, isomaltoheptaose is readily soluble in water.

The numerous hydroxyl groups facilitate extensive hydrogen bonding with water molecules,

leading to high aqueous solubility. While precise solubility data at various temperatures is not

extensively published, it is expected to behave similarly to other maltooligosaccharides, where

solubility increases with temperature.[1][2] For its isomer, maltoheptaose, the solubility in

aqueous buffers such as PBS (pH 7.2) is approximately 2 mg/mL.[3] The solubility of

isomaltoheptaose is anticipated to be in a similar range, though empirical determination is

essential for specific formulation contexts.

Solubility in Organic and Mixed-Solvent Systems
The solubility of oligosaccharides is highly dependent on the polarity of the solvent.[4]

Isomaltoheptaose exhibits poor solubility in non-polar organic solvents. However, it

demonstrates limited solubility in some polar aprotic solvents, a critical consideration for certain

analytical and formulation processes.

Polar Aprotic Solvents: Maltoheptaose, a structural isomer, is reported to be soluble in

dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) at concentrations of

approximately 20 mg/mL.[3] This suggests that isomaltoheptaose may have comparable

solubility in these solvents, which can be leveraged for preparing stock solutions or in

specific reaction chemistries.

Alcohol-Water Mixtures: The solubility of maltooligosaccharides generally decreases as the

concentration of ethanol in an aqueous solution increases.[2][4][5] This principle is

fundamental to purification techniques such as precipitation and fractionation, where ethanol

is added to an aqueous solution of isomaltoheptaose to selectively precipitate the

oligosaccharide, separating it from more soluble impurities like monosaccharides and

disaccharides.

The table below summarizes the known and anticipated solubility characteristics of

isomaltoheptaose and its close isomer.
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Solvent System Analyte Reported Solubility
Significance &
Application

Aqueous Buffer (PBS,

pH 7.2)
Maltoheptaose ~2 mg/mL[3]

Relevant for biological

assays and parenteral

formulations.

DMSO /

Dimethylformamide
Maltoheptaose ~20 mg/mL[3]

Useful for preparing

concentrated stock

solutions for in vitro

experiments.

Ethanol/Water

Mixtures
Maltooligosaccharides

Decreases with

increasing ethanol

concentration[2][4]

Key principle for

downstream

processing,

purification, and

fractionation.

Experimental Protocol: Determination of Equilibrium
Solubility
The following protocol outlines a standardized shake-flask method for accurately determining

the equilibrium solubility of isomaltoheptaose in a given solvent system. This method is crucial

for establishing fundamental formulation parameters.

Methodology:

Preparation: Add an excess amount of solid isomaltoheptaose powder to a series of vials

containing a known volume of the target solvent (e.g., deionized water, PBS, 70% ethanol).

The presence of undissolved solid at the end of the experiment is essential to ensure

saturation.

Equilibration: Seal the vials and place them in a temperature-controlled shaker or rotator set

to the desired temperature (e.g., 25 °C, 37 °C). Agitate the samples for a predetermined

period (e.g., 24-48 hours) to ensure equilibrium is reached.
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Phase Separation: After equilibration, allow the vials to stand undisturbed at the target

temperature for at least 2 hours to permit the excess solid to sediment. Alternatively,

centrifuge the samples at the experimental temperature to pellet the undissolved solid.

Sampling: Carefully withdraw a precise aliquot from the clear supernatant.

Dilution: Dilute the aliquot gravimetrically or volumetrically with an appropriate solvent

(typically water or mobile phase for HPLC) to a concentration within the calibrated range of

the analytical method.

Quantification: Analyze the diluted sample using a validated analytical method, such as High-

Performance Liquid Chromatography with a Refractive Index Detector (HPLC-RID), to

determine the concentration of dissolved isomaltoheptaose.[6][7]

Calculation: Calculate the original concentration in the supernatant, which represents the

equilibrium solubility at that temperature.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 16 Tech Support

https://www.benchchem.com/product/b1230391/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-solubility-and-stability-profile-of-isomaltoheptaose
https://pdf.benchchem.com/1672/A_Comparative_Guide_to_Validated_Analytical_Methods_for_Isomaltitol_in_Complex_Matrices.pdf
https://www.researchgate.net/publication/304554503_An_Improved_Method_for_the_Quantitative_Analysis_of_Commercial_Isomaltooligosaccharide_Products_Using_the_Calibration_Curve_of_Standard_Reagents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230391?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Equilibration

Phase Separation

Quantification

Add excess Isomaltoheptaose
to solvent

Agitate at constant
Temperature (24-48h)

Sedimentation or
Centrifugation

Sample Supernatant

Dilute Sample

Analyze via HPLC-RID

Calculate Solubility

Click to download full resolution via product page

Caption: Workflow for the experimental determination of equilibrium solubility.
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Section 2: Comprehensive Stability Profile
The stability of isomaltoheptaose under various environmental stresses—pH, temperature,

and enzymatic action—is a critical determinant of its suitability for specific applications,

influencing its processing, storage, and in vivo fate.

pH Stability and Acid-Catalyzed Hydrolysis
Isomaltoheptaose demonstrates good stability in neutral and mildly acidic conditions.

However, like all glycosides, it is susceptible to acid-catalyzed hydrolysis, particularly at

elevated temperatures. This reaction involves the protonation of the glycosidic oxygen, followed

by cleavage of the C-O bond, ultimately breaking the oligosaccharide into smaller units.

A study on a similar non-reducing maltoheptaose found that in a highly acidic environment (pH

2), significant decomposition (70.76%) occurred after 4 hours at 100°C.[8] In contrast, at a

lower temperature (60°C), degradation was minimal (8.73%) even after 24 hours at the same

pH.[8] This underscores the synergistic effect of low pH and high temperature on degradation.

For many applications, dextrose solutions are most stable around pH 4.[9]

pH Temperature (°C)
Observation for
Non-Reducing
Maltoheptaose

Implication for
Isomaltoheptaose

2 100

70.76%

decomposition after 4

hours[8]

High risk of

degradation during

heat processing in

acidic formulations.

2 60
8.73% decomposition

after 24 hours[8]

Relatively stable

under mild

temperature

processing in acidic

conditions.

>2 60 - 100

Significantly less

decomposition

compared to pH 2[8]

Generally stable in

mildly acidic to neutral

conditions, even with

heat.
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Thermal Stability and Degradation Pathways
When subjected to high temperatures, particularly in the solid state or in concentrated

solutions, isomaltoheptaose undergoes thermal degradation through complex reaction

pathways, primarily caramelization.[10] This process involves dehydration, enolization, and

polymerization, leading to the formation of a range of compounds.[11]

Thermogravimetric analysis (TGA) of a non-reducing maltoheptaose provides a model for what

to expect. The degradation profile is typically multi-staged:

Initial Weight Loss: An initial phase of weight loss below ~150°C corresponds to the

evaporation of physically absorbed water.[8]

Primary Decomposition: Significant degradation begins at higher temperatures. For non-

reducing maltoheptaose, this occurs in stages, with a gradual decrease from 167°C to

274°C, followed by a dramatic weight loss as the carbohydrate backbone decomposes.[8]

This involves the disruption of C-O and C-C linkages on the pyran rings.[8]

Key degradation products include furan derivatives like 5-hydroxymethylfurfural (HMF), organic

acids (formic, levulinic), and colored polymeric compounds, which can lead to a decrease in pH

and browning of the product.[10][11][12]
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Caption: Simplified pathway for the thermal degradation of isomaltoheptaose.

Enzymatic Stability
The enzymatic stability of isomaltoheptaose is largely dictated by its α-1,6 glycosidic linkages.

While many common amylases, such as salivary and pancreatic α-amylase, primarily cleave

the α-1,4 linkages found in starch and maltooligosaccharides, they have little to no activity on

α-1,6 bonds.[13] This resistance to digestion by common human enzymes is a key property for

its application as a low-glycemic ingredient or prebiotic.

However, isomaltoheptaose is not completely inert to enzymatic action. Specific enzymes can

hydrolyze it:
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α-Glucosidases (Maltases): Certain α-glucosidases, particularly those from microbial

sources, possess transglycosylation activity that can synthesize isomaltooligosaccharides

(IMOs) from substrates like maltose.[14][15][16] These same or similar enzymes can also

hydrolyze the α-1,6 linkages, degrading isomaltoheptaose into smaller sugars. The optimal

conditions for these enzymes are typically in the range of pH 6.0-7.0 and temperatures of 45-

65°C.[15][17]

Isomaltase: This enzyme, found in the human small intestine as part of the sucrase-

isomaltase complex, is specifically adapted to cleave α-1,6 linkages and is responsible for

the digestion of IMOs.

Experimental Protocol: Analysis of Enzymatic
Hydrolysis
This workflow describes how to monitor the degradation of isomaltoheptaose by a specific

enzyme, which is essential for understanding its metabolic fate or for its use in biocatalysis.

Methodology:

Enzyme and Substrate Preparation: Prepare a stock solution of isomaltoheptaose in a

buffer appropriate for the enzyme of interest (e.g., 50 mM sodium phosphate buffer, pH 6.5).

Prepare a solution of the purified enzyme (e.g., α-glucosidase) in the same buffer.

Reaction Setup: In a temperature-controlled water bath set to the enzyme's optimal

temperature (e.g., 50°C), combine the isomaltoheptaose solution with the enzyme solution

to initiate the reaction. A typical final substrate concentration might be 0.5-1.0% (w/v).[13]

Time-Course Sampling: At regular intervals (e.g., 0, 15, 30, 60, 120 minutes), withdraw an

aliquot of the reaction mixture.

Reaction Quenching: Immediately stop the enzymatic reaction in the aliquot by heat

inactivation (e.g., boiling for 5-10 minutes) or by adding a chemical denaturant. This is a

critical step to ensure the sample composition accurately reflects that time point.

Sample Preparation: Centrifuge the quenched samples to remove any precipitated protein

and filter the supernatant through a 0.22 µm syringe filter.
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HPLC Analysis: Analyze the samples using an HPLC system equipped for carbohydrate

analysis (e.g., an amino or ion-exchange column) with a refractive index detector.[18]

Data Interpretation: Quantify the decrease in the isomaltoheptaose peak area and the

corresponding increase in the peak areas of hydrolysis products (e.g., glucose, isomaltose)

over time.

Prepare Substrate &
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Time Intervals

Quench Reaction
(Heat Inactivation) Filter Sample Analyze via HPLC-RID
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Caption: Experimental workflow for analyzing enzymatic hydrolysis of isomaltoheptaose.

Long-Term Storage and Shelf-Life
Proper storage is crucial to maintain the integrity of isomaltoheptaose.

Solid Form: As a crystalline or amorphous powder, isomaltoheptaose is highly stable.

Commercial preparations of its isomer, maltoheptaose, are reported to be stable for over 2

years under ambient conditions or for 4 years or more when stored at -20°C.[3][19] Storage

in a dry environment, protected from moisture, is recommended to prevent caking and

potential microbial growth.

Aqueous Solutions: Aqueous solutions of oligosaccharides are susceptible to microbial

contamination. Therefore, sterile filtration and refrigerated storage (2-8°C) are recommended

for short-term use. For longer-term storage, freezing (-20°C or below) is advisable. It is

generally not recommended to store non-preserved aqueous solutions of maltoheptaose for

more than one day at refrigerated temperatures.[3] Studies on related IMO syrups show that

shelf-life is extended at lower temperatures (4°C) and higher solute concentrations, which

reduce water activity.[20]

Conclusion
Isomaltoheptaose is a highly water-soluble oligosaccharide with limited solubility in polar

organic solvents, a property that can be exploited for its purification. Its stability is highly

dependent on environmental conditions. It is stable in solid form and in neutral aqueous
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solutions but is susceptible to degradation under conditions of high heat and low pH via acid-

catalyzed hydrolysis and caramelization. Its characteristic α-1,6 glycosidic linkages confer

resistance to many common amylases, though it can be hydrolyzed by specific α-glucosidases

and isomaltases. A comprehensive understanding of this solubility and stability profile is

essential for harnessing the full potential of isomaltoheptaose in advanced pharmaceutical

and food science applications, enabling rational formulation design, optimized processing, and

appropriate storage to ensure product quality and performance.

References
Benchchem. (n.d.). A Comparative Guide to Validated Analytical Methods for Isomaltitol in

Complex Matrices. Retrieved from Benchchem website.[6]

Characteristics of the Thermal Degradation of Glucose and Maltose Solutions. (2015). Food

Science and Biotechnology.[12]

Physicochemical properties of a non-reducing maltoheptaose prepared by dual-enzyme

cascade reaction from starch. (n.d.). CABI Digital Library.[8]

Cayman Chemical. (2022). Product Information: Maltoheptaose.[3]

Characteristics of the Thermal Degradation of Glucose and Maltose Solutions. (n.d.).

ResearchGate.[21]

Megazyme. (n.d.). Maltoheptaose Oligosaccharide. Retrieved from Megazyme website.[19]

Woo, K. S., et al. (2009). Characteristics of the Thermal Degradation of Glucose and Maltose

Solutions. Journal of the Korean Society of Food Science and Nutrition.[10]

Design and Characterization of Maltoheptaose-b-Polystyrene Nanoparticles, as a Potential

New Nanocarrier for Oral Delivery of Tamoxifen. (2021). Molecules.[22]

Benchchem. (n.d.). In-depth Technical Guide: Thermal Stability and Degradation Profile of

Isomaltulose Hydrate. Retrieved from Benchchem website.[11]

Crha, T., & Pazourek, J. (2020). Rapid HPLC Method for Determination of Isomaltulose in the

Presence of Glucose, Sucrose, and Maltodextrins in Dietary Supplements. Foods.[23]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 16 Tech Support

https://www.benchchem.com/product/b1230391/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-solubility-and-stability-profile-of-isomaltoheptaose
https://pdf.benchchem.com/1672/A_Comparative_Guide_to_Validated_Analytical_Methods_for_Isomaltitol_in_Complex_Matrices.pdf
https://www.koreascience.kr/article/JAKO201521839156409.page
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20220563586
https://cdn.caymanchem.com/cdn/insert/20758.pdf
https://www.researchgate.net/publication/280122487_Characteristics_of_the_Thermal_Degradation_of_Glucose_and_Maltose_Solutions
https://www.megazyme.com/maltoheptaose
https://pmc.ncbi.nlm.nih.gov/articles/PMC4500512/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8587208/
https://pdf.benchchem.com/15380/In_depth_Technical_Guide_Thermal_Stability_and_Degradation_Profile_of_Isomaltulose_Hydrate.pdf
https://www.mdpi.com/2304-8158/9/9/1164
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230391?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantification of Isomaltulose in Food Products by Using Heteronuclear Single Quantum

Coherence NMR-Experiments. (2022). Journal of Agricultural and Food Chemistry.[24]

Design and Characterization of Maltoheptaose- b-Polystyrene Nanoparticles, as a Potential

New Nanocarrier for Oral Delivery of Tamoxifen. (2021). PubMed.[25]

Insights into the transglucosylation activity of α‐glucosidase from Schwanniomyces

occidentalis. (2024). Applied Microbiology and Biotechnology.[14]

Crha, T., & Pazourek, J. (2020). Rapid HPLC Method for Determination of Isomaltulose in the

Presence of Glucose, Sucrose, and Maltodextrins in Dietary Supplements. MDPI.[26]

Benchchem. (n.d.). A Comparative Analysis of the Enzymatic Hydrolysis of Maltohexaose

and Maltoheptaose. Retrieved from Benchchem website.[13]

An Improved Method for the Quantitative Analysis of Commercial Isomaltooligosaccharide

Products Using the Calibration Curve of Standard Reagents. (2025). ResearchGate.[7]

IMF: To Enhance the Shelf-Life of Food. (n.d.). ResearchGate.

McDonald, E. J. (1950). Stability of Dextrose Solutions of Varying pH. Journal of Research of

the National Bureau of Standards.[9]

Isomaltooligosaccharides. (2026). ResearchGate.[15]

Characterization of an Invertase with pH Tolerance and Truncation of Its N-Terminal to Shift

Optimum Activity toward Neutral pH. (2013). PLoS ONE.[27]

Beaudry, J. (2015). Food Chemistry. Oregon State University.[4]

Isomaltooligosaccharides Production Using α-Glucosidase Activity from Zalaria sp. Him3, a

Fructooligosaccharides-Producing Yeast. (2025). Journal of Microbiology and Biotechnology.

[16]

The enzymatic activity of the enzyme α-glucosidase in the hydrolysis of... (n.d.).

ResearchGate.[28]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 16 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9271938/
https://pubmed.ncbi.nlm.nih.gov/34770918/
https://d-nb.info/1347203478/34
https://www.mdpi.com/2304-8158/9/9/1164/review_report
https://pdf.benchchem.com/8075/A_Comparative_Analysis_of_the_Enzymatic_Hydrolysis_of_Maltohexaose_and_Maltoheptaose.pdf
https://www.researchgate.net/publication/304554503_An_Improved_Method_for_the_Quantitative_Analysis_of_Commercial_Isomaltooligosaccharide_Products_Using_the_Calibration_Curve_of_Standard_Reagents
https://nvlpubs.nist.gov/nistpubs/jres/045/jresv45n3p200_A1b.pdf
https://www.researchgate.net/publication/399298219_Isomaltooligosaccharides
https://pmc.ncbi.nlm.nih.gov/articles/PMC3631178/
https://beaudry.chem.oregonstate.edu/sites/beaudry.chem.oregonstate.edu/files/food.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12316745/
https://www.researchgate.net/figure/The-enzymatic-activity-of-the-enzyme-a-glucosidase-in-the-hydrolysis-of_fig6_370167366
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230391?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BOC Sciences. (n.d.). CAS 499-40-1 (Isomaltose). Retrieved from BOC Sciences website.

[29]

GlycoData. (n.d.). Aqueous Solubility of Carbohydrates. Retrieved from GlycoData website.

[30]

Sigma-Aldrich. (n.d.). Solubility Table for Water at Temperature. Retrieved from Sigma-

Aldrich website.

SHELF LIFE ENHANCEMENT OF ISOMALTO-OLIGOSACCHARIDE FROM GLUTINOUS

RICE SYRUP WITH PREBIOTIC PROPERTIES. (2017). ResearchGate.[20]

Effect of pH of malt syrup on transglycosylation reaction efficiency of Mi-PBR. (n.d.).

ResearchGate.[31]

Storage and Shelf-Life Assessment of Food Products. (2025). Foods.[32]

Shodex. (n.d.). Fermentation Monitoring of Malto-oligosaccharides, Organic acids, and

Ethanol. Retrieved from Shodex website.[18]

The Determination of the Hildebrandt Solubility Parameter of Different Starch Types by

Infinite Dilution Inverse Gas Chromatography. (n.d.). DVS Application Note.[33]

Temperature dependence of thermal diffusion for aqueous solutions of monosaccharides,

oligosaccharides, and polysaccharides. (2015). ResearchGate.[1]

Yalkowsky, S. H., & Rubino, J. T. (1987). Solubility of organic solutes in ethanol/water

mixtures. Journal of Pharmaceutical Sciences.[5]

Formulation and In Vivo Evaluation of a Solid Self-Emulsifying Drug Delivery System Using

Oily Liquid Tocotrienols as Model Active Substance. (2021). MDPI.[34]

Catalytic behavior optimization and stability profile of maltase from Bacillus licheniformis

KIBGE. (2019). Biocatalysis and Agricultural Biotechnology.[17]

Gao, D.-M. (2016). Isomerization of Saccharides in Subcritical Aqueous Alcohols.[35]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 16 Tech Support

https://www.bocsci.com/product/isomaltose-cas-499-40-1-69696.html
https://glycodata.org/GDD_DB/solubility/?page=2
https://www.researchgate.net/publication/316284684_SHELF_LIFE_ENHANCEMENT_OF_ISOMALTO-OLIGOSACCHARIDE_FROM_GLUTINOUS_RICE_SYRUP_WITH_PREBIOTIC_PROPERTIES
https://www.researchgate.net/figure/Effect-of-pH-of-malt-syrup-on-transglycosylation-reaction-efficiency-of-Mi-PBR_fig6_323144864
https://pmc.ncbi.nlm.nih.gov/articles/PMC12385357/
https://www.shodex.com/en/dc/03/05/11.html
https://surfacemeasurementsystems.com/wp-content/uploads/2022/07/App-Note-205-iGC-SEA-Solubility-Starch.pdf
https://www.researchgate.net/publication/228070215_Temperature_dependence_of_thermal_diffusion_for_aqueous_solutions_of_monosaccharides_oligosaccharides_and_polysaccharides
https://pubmed.ncbi.nlm.nih.gov/7891303/
https://www.mdpi.com/1999-4923/13/11/1777
https://www.scienceopen.com/document_file/60f59585-102e-4235-919b-a81f35644594/PubMedCentral/60f59585-102e-4235-919b-a81f35644594.pdf
https://repository.kulib.kyoto-u.ac.jp/bitstreams/d3f72e3d-d535-4eff-bef9-437d5a9e2f16/download
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230391?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solubility of Xylose, Mannose, Maltose Monohydrate, and Trehalose Dihydrate in Ethanol–

Water Solutions. (2012). Journal of Chemical & Engineering Data.[2]

A nanochitosan-D-galactose formulation increases the accumulation of primaquine in the

liver. (2024). Malaria World Journal.[36]

What are the shelf-life and optimal storage conditions for cell culture media?. (2018).

ResearchGate.[37]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. researchgate.net [researchgate.net]

2. researchgate.net [researchgate.net]

3. cdn.caymanchem.com [cdn.caymanchem.com]

4. beaudry.chem.oregonstate.edu [beaudry.chem.oregonstate.edu]

5. Solubility of organic solutes in ethanol/water mixtures - PubMed
[pubmed.ncbi.nlm.nih.gov]

6. pdf.benchchem.com [pdf.benchchem.com]

7. researchgate.net [researchgate.net]

8. cabidigitallibrary.org [cabidigitallibrary.org]

9. nvlpubs.nist.gov [nvlpubs.nist.gov]

10. Characteristics of the Thermal Degradation of Glucose and Maltose Solutions - PMC
[pmc.ncbi.nlm.nih.gov]

11. pdf.benchchem.com [pdf.benchchem.com]

12. Characteristics of the Thermal Degradation of Glucose and Maltose Solutions -
Preventive Nutrition and Food Science | Korea Science [koreascience.kr]

13. pdf.benchchem.com [pdf.benchchem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 16 Tech Support

https://www.researchgate.net/publication/263953500_Solubility_of_Xylose_Mannose_Maltose_Monohydrate_and_Trehalose_Dihydrate_in_Ethanol-Water_Solutions
https://media.malariaworld.org/A_nanochitosan_D_galactose_formulation_increases_the_accumulation_of_primaquine_in_the_liver_06dc9251fd.pdf
https://www.researchgate.net/post/What_are_the_shelf-life_and_optimal_storage_conditions_for_cell_culture_media/1000
https://www.benchchem.com/product/b1230391?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/228070215_Temperature_dependence_of_thermal_diffusion_for_aqueous_solutions_of_monosaccharides_oligosaccharides_and_polysaccharides
https://www.researchgate.net/publication/263953500_Solubility_of_Xylose_Mannose_Maltose_Monohydrate_and_Trehalose_Dihydrate_in_Ethanol-Water_Solutions
https://cdn.caymanchem.com/cdn/insert/20758.pdf
https://beaudry.chem.oregonstate.edu/sites/beaudry.chem.oregonstate.edu/files/food.pdf
https://pubmed.ncbi.nlm.nih.gov/7891303/
https://pubmed.ncbi.nlm.nih.gov/7891303/
https://pdf.benchchem.com/1672/A_Comparative_Guide_to_Validated_Analytical_Methods_for_Isomaltitol_in_Complex_Matrices.pdf
https://www.researchgate.net/publication/304554503_An_Improved_Method_for_the_Quantitative_Analysis_of_Commercial_Isomaltooligosaccharide_Products_Using_the_Calibration_Curve_of_Standard_Reagents
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20220563586
https://nvlpubs.nist.gov/nistpubs/jres/045/jresv45n3p200_A1b.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4500512/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4500512/
https://pdf.benchchem.com/15380/In_depth_Technical_Guide_Thermal_Stability_and_Degradation_Profile_of_Isomaltulose_Hydrate.pdf
https://www.koreascience.kr/article/JAKO201521839156409.page
https://www.koreascience.kr/article/JAKO201521839156409.page
https://pdf.benchchem.com/8075/A_Comparative_Analysis_of_the_Enzymatic_Hydrolysis_of_Maltohexaose_and_Maltoheptaose.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230391?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


14. d-nb.info [d-nb.info]

15. researchgate.net [researchgate.net]

16. Isomaltooligosaccharides Production Using α-Glucosidase Activity from Zalaria sp. Him3,
a Fructooligosaccharides-Producing Yeast - PMC [pmc.ncbi.nlm.nih.gov]

17. scienceopen.com [scienceopen.com]

18. shodex.com [shodex.com]

19. Maltoheptaose Oligosaccharide | Megazyme [megazyme.com]

20. researchgate.net [researchgate.net]

21. researchgate.net [researchgate.net]

22. Design and Characterization of Maltoheptaose-b-Polystyrene Nanoparticles, as a
Potential New Nanocarrier for Oral Delivery of Tamoxifen - PMC [pmc.ncbi.nlm.nih.gov]

23. mdpi.com [mdpi.com]

24. Quantification of Isomaltulose in Food Products by Using Heteronuclear Single Quantum
Coherence NMR-Experiments - PMC [pmc.ncbi.nlm.nih.gov]

25. Design and Characterization of Maltoheptaose- b-Polystyrene Nanoparticles, as a
Potential New Nanocarrier for Oral Delivery of Tamoxifen - PubMed
[pubmed.ncbi.nlm.nih.gov]

26. Foods | Free Full-Text | Rapid HPLC Method for Determination of Isomaltulose in the
Presence of Glucose, Sucrose, and Maltodextrins in Dietary Supplements [mdpi.com]

27. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

28. researchgate.net [researchgate.net]

29. bocsci.com [bocsci.com]

30. Aqueous Solubility of Carbohydrates [glycodata.org]

31. researchgate.net [researchgate.net]

32. Storage and Shelf-Life Assessment of Food Products - PMC [pmc.ncbi.nlm.nih.gov]

33. surfacemeasurementsystems.com [surfacemeasurementsystems.com]

34. mdpi.com [mdpi.com]

35. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]

36. media.malariaworld.org [media.malariaworld.org]

37. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 15 / 16 Tech Support

https://d-nb.info/1347203478/34
https://www.researchgate.net/publication/399298219_Isomaltooligosaccharides
https://pmc.ncbi.nlm.nih.gov/articles/PMC12316745/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12316745/
https://www.scienceopen.com/document_file/60f59585-102e-4235-919b-a81f35644594/PubMedCentral/60f59585-102e-4235-919b-a81f35644594.pdf
https://www.shodex.com/en/dc/03/05/11.html
https://www.megazyme.com/maltoheptaose
https://www.researchgate.net/publication/316284684_SHELF_LIFE_ENHANCEMENT_OF_ISOMALTO-OLIGOSACCHARIDE_FROM_GLUTINOUS_RICE_SYRUP_WITH_PREBIOTIC_PROPERTIES
https://www.researchgate.net/publication/280122487_Characteristics_of_the_Thermal_Degradation_of_Glucose_and_Maltose_Solutions
https://pmc.ncbi.nlm.nih.gov/articles/PMC8587208/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8587208/
https://www.mdpi.com/2304-8158/9/9/1164
https://pmc.ncbi.nlm.nih.gov/articles/PMC9271938/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9271938/
https://pubmed.ncbi.nlm.nih.gov/34770918/
https://pubmed.ncbi.nlm.nih.gov/34770918/
https://pubmed.ncbi.nlm.nih.gov/34770918/
https://www.mdpi.com/2304-8158/9/9/1164/review_report
https://www.mdpi.com/2304-8158/9/9/1164/review_report
https://pmc.ncbi.nlm.nih.gov/articles/PMC3631178/
https://www.researchgate.net/figure/The-enzymatic-activity-of-the-enzyme-a-glucosidase-in-the-hydrolysis-of_fig6_370167366
https://www.bocsci.com/product/isomaltose-cas-499-40-1-69696.html
https://glycodata.org/GDD_DB/solubility/?page=2
https://www.researchgate.net/figure/Effect-of-pH-of-malt-syrup-on-transglycosylation-reaction-efficiency-of-Mi-PBR_fig6_323144864
https://pmc.ncbi.nlm.nih.gov/articles/PMC12385357/
https://surfacemeasurementsystems.com/wp-content/uploads/2022/07/App-Note-205-iGC-SEA-Solubility-Starch.pdf
https://www.mdpi.com/1999-4923/13/11/1777
https://repository.kulib.kyoto-u.ac.jp/bitstreams/d3f72e3d-d535-4eff-bef9-437d5a9e2f16/download
https://media.malariaworld.org/A_nanochitosan_D_galactose_formulation_increases_the_accumulation_of_primaquine_in_the_liver_06dc9251fd.pdf
https://www.researchgate.net/post/What_are_the_shelf-life_and_optimal_storage_conditions_for_cell_culture_media/1000
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230391?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [An In-depth Technical Guide to the Solubility and
Stability Profile of Isomaltoheptaose]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1230391/docs#an-in-depth-technical-guide-to-the-
solubility-and-stability-profile-of-isomaltoheptaose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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